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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of HO-PEG14-OH, also known as tetradecaethylene glycol. This information is

critical for researchers and professionals in drug development and various scientific fields who

utilize polyethylene glycols (PEGs) in their work. Due to the limited availability of specific

experimental data for HO-PEG14-OH, this guide presents data for the closely related and well-

characterized tetraethylene glycol (HO-PEG4-OH) to provide reasonable estimations. The

properties of polyethylene glycols exhibit predictable trends with changes in molecular weight.

Core Chemical and Physical Properties
HO-PEG14-OH is a hydrophilic polymer composed of 14 repeating ethylene glycol units,

terminating with hydroxyl groups at both ends.[1][2] Its structure imparts water solubility and

biocompatibility, making it a valuable component in various biomedical applications.[1][3]

Table 1: General Properties of HO-PEG14-OH
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Property Value Source

Synonyms

Tetradecaethylene glycol,

PEG14,

3,6,9,12,15,18,21,24,27,30,33,

36,39-

Tridecaoxahentetracontane-

1,41-diol

[1][2]

CAS Number 1189112-05-7 [1][2]

Molecular Formula C28H58O15 [1][4]

Molecular Weight 634.751 g/mol [1][4]

Purity ≥95% [1]

Estimated Physicochemical Properties
The following tables summarize the key physicochemical properties of tetraethylene glycol,

which can be used to estimate the properties of HO-PEG14-OH. As the chain length of the

PEG increases, properties such as boiling point, viscosity, and density are expected to

increase, while vapor pressure will decrease.

Table 2: Estimated Thermodynamic Properties

Property
Value (for Tetraethylene
Glycol)

Source

Boiling Point 314 - 328 °C [1][5]

Melting Point -4 to -9.4 °C [5][6]

Flash Point 202 - 204 °C [5][6]

Autoignition Temperature 340 - 358 °C [5][6]

Vapor Pressure <0.01 mmHg at 20 °C [2][6]

Table 3: Estimated Physical and Chemical Properties
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Property
Value (for Tetraethylene
Glycol)

Source

Density
1.120 - 1.126 g/cm³ at 20-25

°C
[1][5][6]

Viscosity 58.3 - 61.9 mPa·s at 20 °C [6][7]

pH
8.0 - 9.0 (500 g/L in H₂O at 20

°C)
[5][8]

Solubility in Water Completely miscible [6][9]

Table 4: Solubility of Tetraethylene Glycol in Various Solvents at 25°C

Solvent Solubility Source

Acetone Completely Soluble [9]

Benzene Completely Soluble [9]

Methanol Completely Soluble [9]

Ethanol Completely Soluble [9]

Toluene Completely Soluble [4]

Carbon Tetrachloride 62.0 g / 100 mL [9]

Diethyl Ether Immiscible [4]

Lard Oil Slightly Soluble [9]

Linseed Oil Slightly Soluble [9]

Paraffin Oil Slightly Soluble [9]

Experimental Protocols
Detailed experimental protocols for the characterization of HO-PEG14-OH are not readily

available. However, standardized methods for determining the properties of polyethylene

glycols can be adapted.
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Determination of Molecular Weight
The molecular weight of polyethylene glycols can be determined using techniques such as

size-exclusion chromatography (SEC) or gel permeation chromatography (GPC).[10] A more

novel approach involves competitive adsorption between the PEG sample and a labeled

protein to nanoparticles, which can be measured using time-resolved luminescence resonance

energy transfer (TR-LRET) or luminescence quenching.[11]

Viscosity Measurement
The viscosity of liquid PEGs can be determined using a capillary viscometer, such as an

Ubbelohde viscometer. The measurement is typically performed in a temperature-controlled

water bath to ensure accuracy.[12][13]

pH Determination
The pH of a PEG solution is measured potentiometrically. A solution of the PEG in carbon

dioxide-free water is prepared, and a saturated potassium chloride solution is added before

measurement with a calibrated pH meter.[12]

Applications in Drug Development and Research
HO-PEG14-OH and other polyethylene glycols are widely used in medical research, drug

release, nanotechnology, and cell culture.[1] They serve as linkers in the synthesis of ligands,

supports for polypeptide synthesis, and components of graft polymers and functional coatings.

[1] One notable application is in the process of PEGylation, where PEG chains are attached to

therapeutic proteins or nanoparticles.[14][15]

The PEGylation Process
PEGylation is a critical strategy in drug delivery to:

Enhance Solubility and Stability: The hydrophilic PEG chain can increase the solubility and

stability of hydrophobic drugs.[15][16]

Prolong Circulation Time: By increasing the hydrodynamic volume of the drug, PEGylation

can reduce renal clearance and shield it from the mononuclear phagocyte system, thus

extending its half-life in the bloodstream.[14][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-316.pdf
https://developer.uspto.gov/ptab-api/documents/170955112/download
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html?m=1
https://www.researchgate.net/publication/335122576_Viscosity_of_tetraethylene_glycol
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html?m=1
https://www.benchchem.com/product/b7824329?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/110175
https://www.sigmaaldrich.com/HK/zh/product/aldrich/110175
https://www.mdpi.com/1999-4923/11/7/327
https://www.researchgate.net/publication/389541389_PEGylated_Nanocarriers_for_Drug_Delivery_Applications
https://www.researchgate.net/publication/389541389_PEGylated_Nanocarriers_for_Drug_Delivery_Applications
https://www.benchchem.com/pdf/HO_Peg18_OH_in_Targeted_Drug_Delivery_Systems_Application_Notes_and_Protocols.pdf
https://www.mdpi.com/1999-4923/11/7/327
https://www.benchchem.com/pdf/HO_Peg18_OH_in_Targeted_Drug_Delivery_Systems_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enable Targeted Delivery: The terminal hydroxyl groups of PEGs like HO-PEG14-OH can be

functionalized to attach targeting ligands, directing the drug carrier to specific cells or tissues.

[16]

Below is a generalized workflow for the PEGylation of a therapeutic protein.
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Caption: A generalized workflow for the PEGylation of a therapeutic protein.

This guide provides a foundational understanding of the chemical properties and applications

of HO-PEG14-OH for professionals in the scientific and drug development fields. The provided

data and protocols, while based on a related compound, offer valuable insights for the

handling, formulation, and application of this specific polyethylene glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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